Cas no 94278-29-2 (Pyridine,2-(5-methylhexyl)-)
Pyridine,2-(5-methylhexyl)- structure
Product Name:Pyridine,2-(5-methylhexyl)-
CAS No:94278-29-2
MF:C12H19N
MW:177.28596329689
CID:808929
PubChem ID:3024242
Update Time:2025-04-19
Pyridine,2-(5-methylhexyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,2-(5-methylhexyl)-
- 2-(5-methylhexyl)pyridine
- DTXSID90241389
- SCHEMBL16181057
- 94278-29-2
- NS00066552
- EINECS 304-718-8
-
- Inchi: 1S/C12H19N/c1-11(2)7-3-4-8-12-9-5-6-10-13-12/h5-6,9-11H,3-4,7-8H2,1-2H3
- InChI Key: WXZQNHOHMPCZGQ-UHFFFAOYSA-N
- SMILES: N1C=CC=CC=1CCCCC(C)C
Computed Properties
- Exact Mass: 177.152
- Monoisotopic Mass: 177.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- Density: 0.893
- Boiling Point: 243.9°Cat760mmHg
- Flash Point: 83°C
- Refractive Index: 1.486
Pyridine,2-(5-methylhexyl)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
94278-29-2 (Pyridine,2-(5-methylhexyl)-) Related Products
- 15937-81-2(Pyridine,2,2'-(1,3-propanediyl)bis-)
- 2294-76-0(2-Pentylpyridine)
- 6304-24-1(2-Isobutylpyridine)
- 1129-69-7(2-Hexylpyridine)
- 5058-19-5(2-Butylpyridine)
- 10523-35-0(2-Nonylpyridine)
- 622-39-9(2-Propylpyridine)
- 33841-61-1(2-Octylpyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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